molecular formula C11H12ClNO3 B8342398 5-Chloro-4-cyclobutylmethoxy-pyridine-2-carboxylic acid

5-Chloro-4-cyclobutylmethoxy-pyridine-2-carboxylic acid

Cat. No.: B8342398
M. Wt: 241.67 g/mol
InChI Key: CEPFJXTUHABADZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-4-cyclobutylmethoxy-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H12ClNO3 and its molecular weight is 241.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12ClNO3

Molecular Weight

241.67 g/mol

IUPAC Name

5-chloro-4-(cyclobutylmethoxy)pyridine-2-carboxylic acid

InChI

InChI=1S/C11H12ClNO3/c12-8-5-13-9(11(14)15)4-10(8)16-6-7-2-1-3-7/h4-5,7H,1-3,6H2,(H,14,15)

InChI Key

CEPFJXTUHABADZ-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)COC2=CC(=NC=C2Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-chloro-4-cyclobutylmethoxy-pyridine-2-carboxylic acid methyl ester (339 mg, 1.33 mmol) in THF (10 mL) was added sodium hydroxide solution (2.65 mL, 1 N). The resulting solution was stirred at room temperature for 2 hours, and afterwards acidified with hydrochloric acid (10 mL, 1N) and poured into ethyl acetate (50 mL). The phases were separated and the water phase was extracted with additional ethyl acetate; the organic portions were combined, dried over Na2SO4, filtered and concentrated. The crude material (286 mg, 89%) a white solid, was sufficiently pure to be used in the next step without further purification. MS (ESI, m/z): 240.1 (M−H−).
Quantity
339 mg
Type
reactant
Reaction Step One
Quantity
2.65 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three

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